![molecular formula C17H19N3 B078500 1-(p-(Phenylazo)phenyl)piperidine CAS No. 10282-35-6](/img/structure/B78500.png)
1-(p-(Phenylazo)phenyl)piperidine
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Overview
Description
1-(p-(Phenylazo)phenyl)piperidine, also known as PAPP, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a member of the azobenzene family and has a molecular weight of 276.4 g/mol. PAPP is a yellow to orange crystalline powder that is soluble in organic solvents such as ethanol and chloroform.
Mechanism of Action
The mechanism of action of 1-(p-(Phenylazo)phenyl)piperidine is not well understood. However, it is believed that this compound acts as a photoisomerizable ligand for GPCRs. This means that this compound can change its shape upon exposure to light, which can then activate or inhibit the GPCR.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can activate or inhibit GPCRs, depending on the wavelength of light used. This compound has also been shown to affect the activity of ion channels and enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(p-(Phenylazo)phenyl)piperidine in lab experiments is that it is a relatively simple compound to synthesize. This compound is also highly soluble in organic solvents, which makes it easy to work with. However, one limitation of using this compound is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving 1-(p-(Phenylazo)phenyl)piperidine. One area of research is to further investigate the mechanism of action of this compound. This could involve using advanced imaging techniques to visualize the binding of this compound to GPCRs. Another area of research is to explore the potential therapeutic applications of this compound. For example, this compound could be used as a tool to develop drugs that target specific GPCRs. Finally, researchers could investigate the use of this compound in optogenetics, which is a technique that uses light to control the activity of cells in the brain.
Synthesis Methods
The synthesis of 1-(p-(Phenylazo)phenyl)piperidine is a multistep process that involves the reaction of p-nitroaniline with sodium nitrite in the presence of hydrochloric acid to form a diazonium salt. This salt is then coupled with p-phenylenediamine in the presence of sodium acetate to form the azobenzene derivative. Finally, the azobenzene derivative is reduced with sodium borohydride to form this compound.
Scientific Research Applications
1-(p-(Phenylazo)phenyl)piperidine has been used in a variety of scientific research applications. One of the most significant uses of this compound is in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that are involved in a wide range of physiological processes, including vision, smell, and hormone regulation. This compound has been used as a tool to study the binding and activation of GPCRs.
properties
CAS RN |
10282-35-6 |
---|---|
Molecular Formula |
C17H19N3 |
Molecular Weight |
265.35 g/mol |
IUPAC Name |
phenyl-(4-piperidin-1-ylphenyl)diazene |
InChI |
InChI=1S/C17H19N3/c1-3-7-15(8-4-1)18-19-16-9-11-17(12-10-16)20-13-5-2-6-14-20/h1,3-4,7-12H,2,5-6,13-14H2 |
InChI Key |
PYSGWVDDUWPEEC-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C2=CC=C(C=C2)N=NC3=CC=CC=C3 |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)N=NC3=CC=CC=C3 |
synonyms |
4-N-PIPERIDINYLAZOBENZENE |
Origin of Product |
United States |
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